N-(4-fluorobenzyl)-4-(4-methoxyphenyl)-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-4-(4-methoxyphenyl)thiadiazole-5-carboxamide
• InChI: InChI=1S/C17H14FN3O2S/c1-23-14-8-4-12(5-9-14)15-16(24-21-20-15)17(22)19-10-11-2-6-13(18)7-3-11/h2-9H,10H2,1H3,(H,19,22)
• InChI Key: AZXYPKIANZKQCV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(SN=N2)C(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C17H14FN3O2S
• Molecular Weight: 343.4 g/mol

Description

N-(4-fluorobenzyl)-4-(4-methoxyphenyl)-1,2,3-thiadiazole-5-carboxamide, also known as compound 1, is a synthetic compound that has been studied for its potential use as a therapeutic agent in various diseases. It belongs to the class of thiadiazole derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-(4-fluorobenzyl)-4-(4-methoxyphenyl)-1,2,3-thiadiazole-5-carboxamide 1 is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in the pathogenesis of various diseases. For example, in cancer cells, this compound 1 has been shown to inhibit the activity of topoisomerase IIα, which is essential for DNA replication and cell proliferation. Inflammation is mediated by various cytokines such as TNF-α and IL-6, which are produced by immune cells. Compound 1 has been shown to inhibit the production of these cytokines by blocking the NF-κB signaling pathway. In diabetes, this compound 1 has been shown to improve insulin sensitivity by increasing the expression of GLUT4, a glucose transporter protein, in adipose tissue.
Biochemical and Physiological Effects:
Compound 1 has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer cells, it has been shown to induce cell cycle arrest and apoptosis, which leads to the inhibition of cell proliferation. Inflammation is characterized by the infiltration of immune cells and the production of pro-inflammatory cytokines. Compound 1 has been shown to inhibit the migration of immune cells and the production of pro-inflammatory cytokines, which leads to the suppression of inflammation. In diabetes, insulin resistance is characterized by the inability of insulin to stimulate glucose uptake in peripheral tissues. Compound 1 has been shown to improve insulin sensitivity by increasing the expression of GLUT4, which leads to the uptake of glucose in peripheral tissues.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-fluorobenzyl)-4-(4-methoxyphenyl)-1,2,3-thiadiazole-5-carboxamide 1 in lab experiments include its synthetic accessibility, diverse biological activities, and potential use as a therapeutic agent in various diseases. However, the limitations include its poor solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-(4-fluorobenzyl)-4-(4-methoxyphenyl)-1,2,3-thiadiazole-5-carboxamide 1. Firstly, its mechanism of action needs to be further elucidated to fully understand its potential use as a therapeutic agent. Secondly, its pharmacokinetic and pharmacodynamic properties need to be studied to determine its efficacy and safety in vivo. Thirdly, its potential use as a drug delivery system needs to be explored, as its poor solubility in water may limit its therapeutic potential. Finally, its potential use as a diagnostic tool needs to be investigated, as its diverse biological activities may make it useful in the detection of various diseases.
Conclusion:
In conclusion, this compound 1 is a synthetic this compound that has been studied for its potential use as a therapeutic agent in various diseases. It exhibits diverse biological activities such as anti-proliferative, anti-inflammatory, and anti-diabetic activity. Its mechanism of action involves the inhibition of key enzymes and signaling pathways involved in the pathogenesis of various diseases. The advantages of using this compound 1 in lab experiments include its synthetic accessibility, diverse biological activities, and potential use as a therapeutic agent in various diseases. However, its limitations include its poor solubility in water and potential toxicity at high concentrations. There are several future directions for the study of this compound 1, including the elucidation of its mechanism of action, pharmacokinetic and pharmacodynamic studies, exploration of its potential use as a drug delivery system, and investigation of its potential use as a diagnostic tool.

Synthesis Methods

Compound 1 can be synthesized using a multi-step process that involves the reaction of 4-fluorobenzylamine with 4-methoxybenzaldehyde to form an imine intermediate. This intermediate is then reacted with thiosemicarbazide to form a thiadiazole ring, which is subsequently converted to the carboxamide derivative using acetic anhydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

Compound 1 has been studied for its potential use as a therapeutic agent in various diseases such as cancer, inflammation, and diabetes. It has been shown to exhibit anti-proliferative activity against cancer cells, anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines, and anti-diabetic activity by improving insulin sensitivity.